![molecular formula C18H27N5O3 B5675104 1-methyl-2-oxo-8-{[2-(propylamino)pyrimidin-5-yl]methyl}-1,8-diazaspiro[4.5]decane-4-carboxylic acid](/img/structure/B5675104.png)
1-methyl-2-oxo-8-{[2-(propylamino)pyrimidin-5-yl]methyl}-1,8-diazaspiro[4.5]decane-4-carboxylic acid
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Overview
Description
The molecule is part of a class of compounds known for their distinctive structural features, including spiro connectivity and diazaspiro[4.5]decane frameworks. These structures are of interest due to their potential pharmacological properties and their use as intermediates in organic synthesis.
Synthesis Analysis
The synthesis of related spirocyclic piperidine-pyrrolidine systems involves a series of steps, including functionalization via reductive amination, amidation, or other chemistries. Methyl-substituted spiroazetidine and spiropyrrolidines have been synthesized using nitrile lithiation/alkylation chemistry and 1,4-addition reactions with nitroalkanes, followed by reduction and cyclization (Smith et al., 2016).
Molecular Structure Analysis
The molecular structure of related compounds involves the arrangement of atoms in a spiro configuration, where two rings are joined at a single atom. For instance, X-ray analysis has been used to determine the crystalline and molecular structure of certain diazaspiro compounds, shedding light on their three-dimensional arrangement and bonding patterns (Silaichev et al., 2012).
Chemical Reactions and Properties
Spirocyclic compounds participate in a variety of chemical reactions, including decarboxylation, which has been studied to understand their reactivity and stability under different conditions. For example, the decarboxylation of 2-oxo-1-oxaspiro[4.5]decane-4-carboxylic acid follows a first-order, homogeneous process, indicating a concerted intramolecular mechanism for decomposition (Bigley & May, 1969).
properties
IUPAC Name |
1-methyl-2-oxo-8-[[2-(propylamino)pyrimidin-5-yl]methyl]-1,8-diazaspiro[4.5]decane-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N5O3/c1-3-6-19-17-20-10-13(11-21-17)12-23-7-4-18(5-8-23)14(16(25)26)9-15(24)22(18)2/h10-11,14H,3-9,12H2,1-2H3,(H,25,26)(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLRFFXXEBYUHTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC1=NC=C(C=N1)CN2CCC3(CC2)C(CC(=O)N3C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-2-oxo-8-{[2-(propylamino)pyrimidin-5-YL]methyl}-1,8-diazaspiro[4.5]decane-4-carboxylic acid |
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